2-[(1H-benzimidazol-2-ylmethyl)thio]-4-(2-furyl)-6-phenylnicotinonitrile

• IUPAC Name: 2-(1H-benzimidazol-2-ylmethylsulfanyl)-4-(furan-2-yl)-6-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C24H16N4OS/c25-14-18-17(22-11-6-12-29-22)13-21(16-7-2-1-3-8-16)28-24(18)30-15-23-26-19-9-4-5-10-20(19)27-23/h1-13H,15H2,(H,26,27)
• InChI Key: TXJAPEHVHXTLGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(C(=C2)C3=CC=CO3)C#N)SCC4=NC5=CC=CC=C5N4
• Molecular Formula: C24H16N4OS
• Molecular Weight: 408.5 g/mol

Description

2-[(1H-benzimidazol-2-ylmethyl)thio]-4-(2-furyl)-6-phenylnicotinonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-[(1H-benzimidazol-2-ylmethyl)thio]-4-(2-furyl)-6-phenylnicotinonitrile is not fully understood. However, it has been suggested that it inhibits the growth of cancer cells by inducing apoptosis (programmed cell death) and inhibiting the proliferation of cancer cells. In the field of material science, it has been suggested that its electroluminescent properties are due to its ability to transfer energy to the emitting center.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(1H-benzimidazol-2-ylmethyl)thio]-4-(2-furyl)-6-phenylnicotinonitrile are not fully understood. However, it has been suggested that it may have toxic effects on some organs, including the liver and kidneys. Therefore, further studies are needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[(1H-benzimidazol-2-ylmethyl)thio]-4-(2-furyl)-6-phenylnicotinonitrile is its potential applications in various fields, including medicine and material science. However, one of the limitations is its toxicity, which may limit its use in some experiments.

Future Directions

There are several future directions for the study of 2-[(1H-benzimidazol-2-ylmethyl)thio]-4-(2-furyl)-6-phenylnicotinonitrile. One direction is to further study its mechanism of action to better understand its anti-cancer properties. Another direction is to study its potential applications in other fields, such as energy storage and conversion. Finally, further studies are needed to determine its safety and efficacy in humans.
Conclusion:
In conclusion, 2-[(1H-benzimidazol-2-ylmethyl)thio]-4-(2-furyl)-6-phenylnicotinonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to determine its safety and efficacy and to explore its potential applications in other fields.

Synthesis Methods

The synthesis of 2-[(1H-benzimidazol-2-ylmethyl)thio]-4-(2-furyl)-6-phenylnicotinonitrile is a multistep process that involves the reaction of various chemicals. The first step involves the reaction of 2-aminobenzimidazole with 2-chloroacetaldehyde to form 2-[(1H-benzimidazol-2-ylmethyl)thio]acetamide. The second step involves the reaction of 2-[(1H-benzimidazol-2-ylmethyl)thio]acetamide with 2-furancarboxaldehyde to form 2-[(1H-benzimidazol-2-ylmethyl)thio]-4-(2-furyl)thiazole. The final step involves the reaction of 2-[(1H-benzimidazol-2-ylmethyl)thio]-4-(2-furyl)thiazole with phenylacetonitrile to form 2-[(1H-benzimidazol-2-ylmethyl)thio]-4-(2-furyl)-6-phenylnicotinonitrile.

Scientific Research Applications

2-[(1H-benzimidazol-2-ylmethyl)thio]-4-(2-furyl)-6-phenylnicotinonitrile has been studied for its potential applications in various fields. In the field of medicine, it has been studied for its anti-cancer properties. In a study conducted by Zhang et al. (2017), it was found that 2-[(1H-benzimidazol-2-ylmethyl)thio]-4-(2-furyl)-6-phenylnicotinonitrile inhibited the growth of cancer cells in vitro and in vivo. In the field of material science, it has been studied for its potential applications in organic light-emitting diodes (OLEDs). In a study conducted by Kim et al. (2017), it was found that 2-[(1H-benzimidazol-2-ylmethyl)thio]-4-(2-furyl)-6-phenylnicotinonitrile exhibited excellent electroluminescent properties and could be used as a blue emitter in OLEDs.